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Compound of Interest

Compound Name: 4,4'-Dimethyldiphenylamine

Cat. No.: B1294935

To date, the complete crystal structure of 4,4'-Dimethyldiphenylamine, also known as di-p-
tolylamine, has not been reported in publicly accessible crystallographic databases. Therefore,
this guide provides a comprehensive overview of the methodologies used for crystal structure
determination, the known physicochemical properties and applications of the title compound,
and detailed crystallographic data for the closely related compound, 4,4'-
dimethoxydiphenylamine, to serve as a reference.

Physicochemical Properties of 4,4'-
Dimethyldiphenylamine

4,4'-Dimethyldiphenylamine is a versatile organic compound with established applications in
various industrial and research fields.[1][2][3] It is recognized for its antioxidant properties,
making it a valuable additive in the manufacturing of rubber and plastics to enhance durability
and prevent oxidative degradation.[1] Furthermore, it serves as a color stabilizer in the dye and
pigment industry, ensuring the longevity of colors in textiles and coatings.[1] In the realm of
research, it is explored for its potential in drug formulations, particularly to improve the solubility
and bioavailability of active pharmaceutical ingredients.[1]
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Property Value

Molecular Formula Ci4H1sN

Molecular Weight 197.28 g/mol

Appearance Off-white to yellow crystalline powder
Melting Point 74-82 °C

CAS Number 620-93-9

Experimental Protocol: Single-Crystal X-ray
Diffraction

The determination of a molecule's crystal structure is primarily achieved through single-crystal
X-ray diffraction.[4][5][6] This non-destructive analytical technique provides precise information
about the internal lattice of a crystalline substance, including unit cell dimensions, bond
lengths, and bond angles.[6] The general protocol involves the following key steps:

o Crystal Growth: The first and often most challenging step is to grow a single crystal of the
compound of interest that is of sufficient size and quality (typically >0.1 mm in all
dimensions) with no significant internal defects.[4]

o Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head.

o Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic
X-ray beam.[4] As the crystal is rotated, a diffraction pattern is produced, and the intensities
and positions of the diffracted X-rays are recorded by a detector.[4][7]

 Structure Solution: The collected diffraction data is used to solve the phase problem and
generate an initial electron density map of the unit cell.

» Structure Refinement: The initial model of the crystal structure is refined against the
experimental data to obtain a final, accurate representation of the atomic positions, bond
lengths, and angles.[6]
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A generalized workflow for single-crystal X-ray diffraction analysis.
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Reference Data: Crystal Structure of 4,4'-
Dimethoxydiphenylamine

While the crystal structure of 4,4'-Dimethyldiphenylamine is not available, the crystallographic
data for the structurally similar compound, 4,4'-Dimethoxydiphenylamine, has been determined
and is available in the Crystallography Open Database (COD) under the entry number
7222379.[8][9] This information is presented below for illustrative purposes.

Parameter Value
Database ID COD 7222379
Crystal System Orthorhombic
Space Group C2chb

Unit Cell Dimensions

a 6.14510 A
b 26.7789 A
c 7.39200 A
a 90.00 °
B 90.00 °
y 90.00 °

Applications in Drug Development and Research

Diphenylamine and its derivatives are a class of compounds with diverse biological activities
and are utilized in various aspects of pharmaceutical research.[10] 4,4'-
Dimethyldiphenylamine, in particular, has been used as a reagent in comparative studies of
the analgesic and anti-inflammatory properties of N-phenylanthranilic acids.[1] Its antioxidant
properties are also of interest in drug development for mitigating oxidative stress, a factor
implicated in numerous diseases.[1]
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While specific signaling pathways involving 4,4'-Dimethyldiphenylamine are not well-
documented in the available literature, the general applications of diphenylamine derivatives
suggest potential interactions with pathways related to inflammation and oxidative stress.
Further research is needed to elucidate the precise mechanisms of action and potential
therapeutic targets of 4,4'-Dimethyldiphenylamine.
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Logical relationships of 4,4'-Dimethyldiphenylamine’s properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]
e 2. 4,4'-Dimethyldiphenylamine | 620-93-9 | FD55152 [biosynth.com]

e 3. 4,4-Dimethyldiphenylamine | CymitQuimica [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1294935?utm_src=pdf-body
https://www.benchchem.com/product/b1294935?utm_src=pdf-body
https://www.benchchem.com/product/b1294935?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294935?utm_src=pdf-body
https://www.benchchem.com/product/b1294935?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27741
https://www.biosynth.com/p/FD55152/620-93-9-44-dimethyldiphenylamine
https://cymitquimica.com/products/3D-FD55152/44-dimethyldiphenylamine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. X-ray crystallography - Wikipedia [en.wikipedia.org]

5. X-ray Diffraction Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

e 6. Single-crystal X-ray Diffraction [serc.carleton.edu]
e 7.books.rsc.org [books.rsc.org]
e 8. 4,4'-Dimethoxydiphenylamine|CAS 101-70-2 [benchchem.com]

e 9. 4,4'-Dimethoxydiphenylamine | C14H15NO2 | CID 7571 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 10. Diphenylamine - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Crystal Structure of 4,4'-Dimethyldiphenylamine: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294935#crystal-structure-of-4-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://en.wikipedia.org/wiki/X-ray_crystallography
https://experiments.springernature.com/techniques/x-ray-diffraction
https://experiments.springernature.com/techniques/x-ray-diffraction
https://serc.carleton.edu/research_education/geochemsheets/techniques/SXD.html
https://books.rsc.org/books/monograph/705/chapter/410398/Single-crystal-X-ray-Diffraction-Part-1
https://www.benchchem.com/product/b142901
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxydiphenylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxydiphenylamine
https://en.wikipedia.org/wiki/Diphenylamine
https://www.benchchem.com/product/b1294935#crystal-structure-of-4-4-dimethyldiphenylamine
https://www.benchchem.com/product/b1294935#crystal-structure-of-4-4-dimethyldiphenylamine
https://www.benchchem.com/product/b1294935#crystal-structure-of-4-4-dimethyldiphenylamine
https://www.benchchem.com/product/b1294935#crystal-structure-of-4-4-dimethyldiphenylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

